Cas no 13552-21-1 (1-Aminobutan-2-ol)

1-Aminobutan-2-ol is a chiral amino alcohol with the molecular formula C₄H₁₁NO, featuring both amine and hydroxyl functional groups. This compound is valued for its versatility as a building block in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional nature allows for selective reactivity, enabling applications in asymmetric synthesis and catalysis. The presence of both amino and hydroxyl groups facilitates its use in the preparation of heterocycles and chiral auxiliaries. With a well-defined stereocenter, 1-Aminobutan-2-ol is also useful in enantioselective reactions, contributing to high-purity intermediates in fine chemical manufacturing.
1-Aminobutan-2-ol structure
1-Aminobutan-2-ol structure
Product Name:1-Aminobutan-2-ol
CAS No:13552-21-1
MF:C4H11NO
MW:89.1362411975861
MDL:MFCD00059196
CID:201612
PubChem ID:26107
Update Time:2025-05-28

1-Aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Aminobutan-2-ol
    • 1-Amino-2-butanol
    • 2-Butanol, 1-amino-
    • Aminobutanol
    • AMino-2-butanol
    • monobutanolamine
    • 1-aminobutan-2-o1
    • 2-hydroxybutylamine
    • RARECHEM AL BW 2390
    • 2-hydroxybutanamine
    • CS-0109319
    • SY209856
    • NSC17695
    • A806946
    • InChI=1/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
    • NSC 17695
    • KODLUXHSIZOKTG-UHFFFAOYSA-
    • (+/-)-1-AMINO-2-BUTANOL
    • (r)-1-amino-2-butanol
    • 19453GN3YQ
    • MFCD00079691
    • 1-AMINO-SEC-BUTANOL
    • LS-09053
    • SY199885
    • 1-Amino-butan-2-ol
    • Z419084746
    • J81.643D
    • UNII-19453GN3YQ
    • 1-Amino-2-butanol, AldrichCPR
    • 1-Ethyl-2-aminoethanol
    • EN300-94408
    • SB83793
    • 1-amino-2-hydroxybutane
    • 2-Butanol,1-amino-
    • MONO-SEC-BUTANOLAMINE
    • DTXSID8025676
    • J-006710
    • AKOS009157866
    • A0823
    • FT-0607314
    • (R,S)-1-aminobutan-2-ol
    • 1-azanylbutan-2-ol
    • (s)-1-amino-2-butanol
    • D97409
    • dl-1-amino-2-butanol
    • Q27252061
    • 1-ethylglycinol
    • NSC-17695
    • MFCD00059196
    • 13552-21-1
    • CCRIS 4675
    • 2-hydroxy-n-butylamine
    • MFCD00070563
    • ALBB-026517
    • MDL： MFCD00059196
    • Inchi： 1S/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
    • InChI Key： KODLUXHSIZOKTG-UHFFFAOYSA-N
    • SMILES： OC(CN)CC

Computed Properties

  • Exact Mass: 89.08410
  • Monoisotopic Mass: 89.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.94
  • Melting Point: 3°C
  • Boiling Point: 169°C
  • Flash Point: 61°C
  • Refractive Index: 1.4490-1.4520
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 46.25000
  • LogP: 0.41630
  • Solubility: Not determined

1-Aminobutan-2-ol Security Information

1-Aminobutan-2-ol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Aminobutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 ￡15.00 2022-02-28
Fluorochem
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 ￡471.00 2022-02-28
Fluorochem
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Chemenu
CM362005-250mg
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Chemenu
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Chemenu
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0823-5ML
1-Amino-2-butanol
 13552-21-1 >98.0%(GC)(T)
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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